Cas no 68710-96-3 (N-[(5E)-5-{[4-(acetylamino)phenyl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]pyridine-4-carboxamide)

• Product name: N-[(5E)-5-{[4-(acetylamino)phenyl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]pyridine-4-carboxamide
• CAS No: 68710-96-3
• MF: C₁₈H₁₄N₄O₃S₂
• MW: 398.458760738373
• CID: 1735118
• PubChem ID: 6446935

N-[(5E)-5-{[4-(acetylamino)phenyl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5E)-5-{[4-(acetylamino)phenyl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]pyridine-4-carboxamide
• N-[(5E)-5-[(4-acetamidophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyridine-4-carboxamide
• N-[5-[4-(Acetylamino)benzylidene]-4-oxo-2-thioxothiazolidin-3-yl]-4-pyridinecarboxamide
• 68710-96-3
• 4-Pyridinecarboxamide, N-(5-((4-(acetylamino)phenyl)methylene)-4-oxo-2-thioxo-3-thiazolidinyl)-

• Inchi： InChI=1S/C18H14N4O3S2/c1-11(23)20-14-4-2-12(3-5-14)10-15-17(25)22(18(26)27-15)21-16(24)13-6-8-19-9-7-13/h2-10H,1H3,(H,20,23)(H,21,24)/b15-10+
• InChI Key： WFEACANRWOTTGE-XNTDXEJSSA-N
• SMILES： CC(=O)NC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=NC=C3

Computed Properties

• Exact Mass: 398.05092
• Monoisotopic Mass: 398.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 91.4